Cas no 177843-57-1 (1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-)

• Product Name: 1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-
• CAS No: 177843-57-1
• MF: C₁₅H₁₈Cl₃N₃O
• MW: 362.681920528412
• CID: 112739
• PubChem ID: 53422159
• Update Time: 2025-04-18

1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine,1-[(4-methoxyphenyl)methyl]-
• 1-(4-methoxybenzyl)-1H-benzo[d]imidazol-5-amine
• 1-[(4-methoxyphenyl)methyl]benzimidazol-5-amine,trihydrochloride
• 1-(4-METHOXY-BENZYL)-1H-BENZOIMIDAZOL-5-YLAMINE TRIHYDROCHLORIDE
• CTK8H2986
• KB-214944
• 177843-57-1
• 1-(4-methoxybenzyl)-1h-benzoimidazol-5-ylamine trihydrochloride
• 1-(4-methoxybenzyl)-1h-benzoimidazol-5-ylamine 3HCl
• 1-[(4-Methoxyphenyl)methyl]-1H-benzimidazol-5-amine--hydrogen chloride (1/3)
• FT-0733424
• DTXSID50697989
• 1-(4-Methoxybenzyl)-1H-benzo[d]imidazol-5-amine trihydrochloride
• 1-[(4-methoxyphenyl)methyl]benzimidazol-5-amine;trihydrochloride
• DA-09177

• Inchi： 1S/C15H15N3O.3ClH/c1-19-13-5-2-11(3-6-13)9-18-10-17-14-8-12(16)4-7-15(14)18;;;/h2-8,10H,9,16H2,1H3;3*1H
• InChI Key： ZRVJUKQEFMGHJL-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O(C)C1C=CC(=CC=1)CN1C=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 361.05200
• Monoisotopic Mass: 361.051545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.07000
• LogP: 5.66260